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Compound of Interest

Compound Name: Benzofuran-6-carbonitrile

Cat. No.: B101451

This technical guide provides a comprehensive overview of Benzofuran-6-carbonitrile, a
significant heterocyclic compound with applications in medicinal chemistry and materials
science. This document is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical properties and related data.

Core Compound Identification

Benzofuran-6-carbonitrile is a derivative of benzofuran, an aromatic organic compound. The
addition of a nitrile group at the 6-position of the benzofuran ring structure confers specific
chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of
more complex molecules.[1]

Synonyms and Molecular Formula

For clarity and accurate identification in research and documentation, a list of known synonyms
for Benzofuran-6-carbonitrile is provided below.

e 6-Benzofurancarbonitrile[1]
e 6-Cyanobenzo[b]furan[1]
¢ 1-benzofuran-6-carbonitrile[1]

The molecular formula provides the elemental composition of the molecule, which is
fundamental for molecular weight calculation and structural analysis.
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Property Value
Molecular Formula C9H5NO[1]
Molecular Weight 143.14 g/mol

Physicochemical Properties

Understanding the physicochemical properties of Benzofuran-6-carbonitrile is crucial for its
handling, application, and the design of synthetic routes.

Property Value
Boiling Point 261°C[1]
Flash Point 112°C[1]
Density 1.22 g/lcm3[1]
Storage Temperature 2-8°C[1]

Structural and Relational Overview

The following diagram illustrates the relationship between Benzofuran-6-carbonitrile and its
key identifiers.
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Key Identifiers of Benzofuran-6-carbonitrile

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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